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Compound of Interest

Compound Name: 5-Chloro-2-(ethylsulfonyl)pyridine

Cat. No.: B1592856 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-(ethylsulfonyl)pyridine

This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 5-Chloro-2-
(ethylsulfonyl)pyridine. As a sulfur- and chlorine-containing heterocyclic compound, its

unique reactivity profile necessitates a thorough understanding of its potential hazards to

ensure personnel safety and experimental integrity. This guide is structured to provide not just

procedural steps, but the scientific rationale behind them, empowering users to make informed

safety decisions.

Compound Identification and Physicochemical
Properties
A foundational aspect of safe handling is the correct identification and understanding of the

substance's physical and chemical properties. These characteristics influence its behavior

under various laboratory conditions and are critical for risk assessment.
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Property Value Source

Chemical Name
5-Chloro-2-

(ethylsulfonyl)pyridine
[1]

CAS Number 859536-33-7 [2][3]

Molecular Formula C7H8ClNO2S [1][3]

Molecular Weight 205.66 g/mol [1][3]

Appearance Solid (form may vary) N/A

Melting Point No data available [4]

Boiling Point No data available [4]

Solubility
Insoluble in water; Soluble in

MDC, Acetone, Methanol.[5]
[5]

XLogP3 1.4 [1][6]

Stability
Stable under recommended

storage conditions.[5]
[5]

Note: The toxicological properties of 5-Chloro-2-(ethylsulfonyl)pyridine have not been

thoroughly investigated.[7][8] Therefore, it must be handled with the caution appropriate for a

potentially hazardous substance.

Hazard Identification and Classification
While a harmonized classification for 5-Chloro-2-(ethylsulfonyl)pyridine is not available from

major regulatory bodies like ECHA, an analysis of safety data sheets for structurally analogous

compounds (e.g., chlorinated pyridines, sulfonyl-containing compounds) allows for a

presumptive hazard classification.[9][10] This approach is fundamental to proactive risk

mitigation in a research environment.

Presumptive GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[8][11]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[12]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[12]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.

[12][13]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[12][13]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[5][13]

Summary of Potential Health Effects:

Ingestion: Harmful if swallowed, may lead to systemic toxicity.[14]

Inhalation: Toxic if inhaled as a dust or aerosol, potentially causing severe irritation to the

respiratory tract.[12][15]

Skin Contact: Toxic upon absorption through the skin. Causes skin irritation, and prolonged

contact may lead to more severe effects.[12][15]

Eye Contact: Causes serious eye irritation, with a risk of significant damage if not addressed

promptly.[12][15]

Proactive Risk Assessment and Exposure Control
The cornerstone of laboratory safety is a dynamic risk assessment process that precedes any

handling of a chemical. The goal is to establish a controlled environment that minimizes all

potential routes of exposure. This involves a combination of engineering controls,

administrative procedures, and personal protective equipment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/C0822_EU_6N.pdf
https://www.biosynth.com/Files/MSDS/FC/23/MSDS_FC23204_4000_ET.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.045.510
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC103410250&countryCode=US&language=en
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://www.fishersci.com/store/msds?partNumber=AC110015000&countryCode=US&language=en
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://www.fishersci.com/store/msds?partNumber=AC110015000&countryCode=US&language=en
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://www.fishersci.com/store/msds?partNumber=AC110015000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the hazard from the operator. The causality is

simple: if the chemical cannot reach the researcher, it cannot cause harm.

Chemical Fume Hood: All weighing, reconstitution, and reaction setup involving solid 5-
Chloro-2-(ethylsulfonyl)pyridine or its solutions must be conducted in a certified chemical

fume hood.[16] This prevents the inhalation of airborne dust or vapors.

Ventilation: The laboratory should have adequate general ventilation to dilute any fugitive

emissions.[6] Ensure that eyewash stations and safety showers are readily accessible and

tested regularly.[5]

Administrative Controls: Standard Operating
Procedures (SOPs)
Safe work practices are critical for managing residual risk.

Access Restriction: Limit access to areas where the compound is being used to authorized

personnel only.

Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[5][12] Hands

should be washed thoroughly with soap and water after handling the compound, before

breaks, and at the end of the workday.[17]

Labeling: All containers of 5-Chloro-2-(ethylsulfonyl)pyridine must be clearly labeled with

the chemical name, CAS number, and appropriate hazard pictograms.
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Risk Assessment Workflow

Identify Hazards
(Review SDS/Literature for C7H8ClNO2S)

Evaluate Routes of Exposure
(Inhalation, Dermal, Ingestion, Ocular)

Assess Task-Specific Risks
(Weighing, Solution Prep, Reaction)

Implement Control Hierarchy

Engineering Controls
(Fume Hood, Ventilation)

Most Effective

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective

Review and Refine Controls
(Is residual risk acceptable?)

Proceed with Experiment

Yes

STOP - Re-evaluate Controls

No

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 5-Chloro-2-(ethylsulfonyl)pyridine.
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Personal Protective Equipment (PPE): The Final
Barrier
PPE is essential but should never be the sole means of protection. It serves as the last line of

defense when engineering and administrative controls are insufficient to eliminate risk. The

selection of PPE must be based on a thorough risk assessment of the specific tasks being

performed.[18]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH-approved goggles.[12][19] A face shield should be worn in addition to

goggles when there is a significant risk of splashing.[16]

Skin and Body Protection: A flame-resistant lab coat is mandatory.[16] For larger quantities

or tasks with a higher risk of exposure, a chemical-resistant apron or coveralls should be

considered.[20]

Hand Protection: Due to the risk of dermal toxicity, handle with chemical-resistant gloves

(e.g., nitrile rubber) that have been inspected for integrity before use.[7][17] Use proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact.[17] For

extended contact or when handling concentrated solutions, consider double-gloving.[16]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

occupational limits, or during emergency situations, a NIOSH-approved respirator is

required.[7] For nuisance dust exposures, a P95 (US) or P1 (EU) particle respirator may be

sufficient. For higher-level protection or unknown concentrations, a full-face respirator with

appropriate cartridges (e.g., OV/AG/P99 or ABEK-P2) is necessary.[7][19]
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PPE Selection Logic

Task: Handling
5-Chloro-2-(ethylsulfonyl)pyridine

Is task performed
in a fume hood?

Is dust/aerosol
generation possible?

Yes

STOP!
Work MUST be done

in a fume hood.

No

Is there a
splash hazard?

Required Base PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

No Add Face Shield

Yes

No
Add N95 Respirator

(or higher)

Yes

Proceed with Task
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - 2-chloro-5-(ethylsulfonyl)pyridine (C7H8ClNO2S) [pubchemlite.lcsb.uni.lu]

2. 859536-33-7|5-Chloro-2-(ethylsulfonyl)pyridine|BLD Pharm [bldpharm.com]

3. chemuniverse.com [chemuniverse.com]

4. tcichemicals.com [tcichemicals.com]

5. jubilantingrevia.com [jubilantingrevia.com]

6. echemi.com [echemi.com]

7. capotchem.com [capotchem.com]

8. biosynth.com [biosynth.com]

9. Substance Information - ECHA [echa.europa.eu]

10. echa.europa.eu [echa.europa.eu]

11. echa.europa.eu [echa.europa.eu]

12. echemi.com [echemi.com]

13. 5-Chloro-2-nitropyridine | C5H3ClN2O2 | CID 259806 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. fishersci.com [fishersci.com]

15. fishersci.com [fishersci.com]

16. pdf.benchchem.com [pdf.benchchem.com]

17. aaronchem.com [aaronchem.com]

18. Personal Protective Equipment and Chemistry - Chemical Safety Facts
[chemicalsafetyfacts.org]

19. pdf.benchchem.com [pdf.benchchem.com]

20. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1592856?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/44228955
https://www.bldpharm.com/products/859536-33-7.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=106100
https://www.tcichemicals.com/BE/en/sds/C0822_EU_6N.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.echemi.com/produce/pr24111237693-2-chloro-5-ethylsulfonylpyridine.html
https://www.capotchem.com/doc/viewmsds_28373-55-9.html
https://www.biosynth.com/Files/MSDS/FC/23/MSDS_FC23204_4000_ET.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.088.643
https://echa.europa.eu/substance-information/-/substanceinfo/100.136.387
https://echa.europa.eu/substance-information/-/substanceinfo/100.045.510
https://www.echemi.com/sds/5-chloro-2-cyanopyridine-pd180521144020.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC103410250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110015000&countryCode=US&language=en
https://pdf.benchchem.com/148/Personal_protective_equipment_for_handling_2_chloro_N_2_3_4_diethoxyphenyl_ethyl_4_methyl_4H_thieno_3_2_b_pyrrole_5_carboxamide.pdf
https://www.aaronchem.com/sds/117671-01-9.pdf
https://www.chemicalsafetyfacts.org/health-and-safety/personal-protective-equipment-and-chemistry/
https://www.chemicalsafetyfacts.org/health-and-safety/personal-protective-equipment-and-chemistry/
https://pdf.benchchem.com/1415/Proper_Disposal_of_5_Chloro_2_iodopyrimidine_A_Guide_for_Laboratory_Professionals.pdf
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [safety and handling precautions for 5-Chloro-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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